Cas no 10468-61-8 (1(2H)-Naphthalenone, 3,4-dihydro-4,5,8-trimethyl-)

1(2H)-Naphthalenone, 3,4-dihydro-4,5,8-trimethyl- structure
10468-61-8 structure
Product Name:1(2H)-Naphthalenone, 3,4-dihydro-4,5,8-trimethyl-
CAS No:10468-61-8
MF:C13H16O
MW:188.265543937683
CID:1148935
PubChem ID:604762
Update Time:2025-04-20

1(2H)-Naphthalenone, 3,4-dihydro-4,5,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Naphthalenone, 3,4-dihydro-4,5,8-trimethyl-
    • 4,5,8-trimethyl-3,4-dihydro-2H-naphthalen-1-one
    • 4,5,8-Trimethyl-3,4-dihydronaphthalene-1(2H)-one
    • 4,5,8-Trimethyltetralin-1-one
    • 3,4-Dihydro-4,5,8-trimethyl-1(2H)-naphthalenone
    • DTXSID50345478
    • 4,5,8-Trimethyl-3,4-dihydro-1(2H)-naphthalenone #
    • 10468-61-8
    • AKOS017405211
    • DMPOAOWJGROLNP-UHFFFAOYSA-N
    • AKOS004119691
    • Inchi: 1S/C13H16O/c1-8-4-5-10(3)13-11(14)7-6-9(2)12(8)13/h4-5,9H,6-7H2,1-3H3
    • InChI Key: DMPOAOWJGROLNP-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C)=CC=C(C)C=2C(C)CC1

Computed Properties

  • Exact Mass: 188.12018
  • Monoisotopic Mass: 188.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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